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Compound of Interest

Compound Name: NH2-PEG1-C1-Boc

Cat. No.: B2817142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NH2-PEG1-C1-Boc, a

PROTAC linker used in the synthesis of PROTAC molecules.[1] Given the hazardous nature of

this chemical, adherence to strict safety protocols is essential. This document outlines the

known hazards, handling procedures, and emergency responses to ensure a safe laboratory

environment.

Hazard Identification and Classification
NH2-PEG1-C1-Boc is classified as a hazardous substance. The following tables summarize

the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications as aggregated from multiple supplier safety data sheets. It is crucial to handle

this compound with care, assuming all indicated hazards are present.

GHS Hazard Statements[2][3][4]
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Code Statement

H302 Harmful if swallowed.

H314 Causes severe skin burns and eye damage.

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

GHS Precautionary Statements[2][5][6]
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Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
Detailed quantitative data on the physical and chemical properties of NH2-PEG1-C1-Boc are

not consistently available. The following table summarizes the available information. Due to the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2817142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2817142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lack of comprehensive data, this compound should be handled as a substance with unknown

hazardous properties.

Property Value

Molecular Formula C8H17NO3

Molecular Weight 175.23 g/mol [7]

Appearance To be determined[7]

Purity >95%[7]

Solubility To be determined[7]

Handling and Storage
Proper handling and storage are critical to maintain the stability of NH2-PEG1-C1-Boc and to

ensure the safety of laboratory personnel.

Storage:

Short-term: Store at 0 - 4°C for days to weeks.[7]

Long-term: Store at -20°C for months to years.[7]

Store in a dry, dark place.[7]

Keep the container tightly closed.[8]

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6][9]

Wash hands thoroughly after handling.[2][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.medkoo.com/products/54775
https://www.medkoo.com/products/54775
https://www.medkoo.com/products/54775
https://www.medkoo.com/products/54775
https://www.benchchem.com/product/b2817142?utm_src=pdf-body
https://www.medkoo.com/products/54775
https://www.medkoo.com/products/54775
https://www.medkoo.com/products/54775
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-NH2.pdf
https://broadpharm.com/msds/bp-23852
https://aksci.com/sds/J70126_SDS.pdf
https://aksci.com/sds/J70126_SDS.pdf
https://broadpharm.com/msds/bp-23852
https://www.ambeed.com/products/nh2-peg1-c1-boc.html
https://aksci.com/sds/J70126_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2817142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing dust, fumes, or vapors.[5][10]

Keep away from heat, sparks, and open flames.[5]

Incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5][8]

Experimental Protocols
The following are generalized experimental protocols. Researchers should adapt these to their

specific experimental needs while adhering to all safety precautions.

Preparation of Stock Solutions
Pre-Use Preparation: Allow the container of NH2-PEG1-C1-Boc to warm to room

temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

Dissolution: Add the appropriate solvent to the compound. The specific solvent will depend

on the experimental requirements.

Storage of Stock Solution: Store stock solutions at 0 - 4°C for short-term use or -20°C for

long-term storage.[7]

General Conjugation Reaction
Reaction Setup: In a chemical fume hood, combine the NH2-PEG1-C1-Boc stock solution

with the other reactants in a suitable reaction vessel.

Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,

TLC, LC-MS).

Work-up and Purification: Once the reaction is complete, quench the reaction and purify the

product using standard laboratory techniques (e.g., chromatography).

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5][10]

Skin Contact

Immediately wash the skin with plenty of soap

and water while removing all contaminated

clothing and shoes. Seek immediate medical

attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][10]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[11]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[9]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear

appropriate PPE.[11]
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Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, vermiculite)

and place it in a suitable, closed container for disposal.[8][9] Do not allow the product to

enter drains.[11]

Visualized Experimental Workflow
The following diagram illustrates a general workflow for handling and using NH2-PEG1-C1-Boc
in a laboratory setting.
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Caption: General experimental workflow for NH2-PEG1-C1-Boc.

Disclaimer: This document is intended for informational purposes only. Users should consult

the most current Safety Data Sheet (SDS) from their supplier and adhere to all institutional and

regulatory safety guidelines. The provided protocols are general and may require optimization

for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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